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Compound of Interest

Compound Name: Inonotusol F

Cat. No.: B15595309 Get Quote

This guide provides a comparative overview of analytical performance for the quantification of

Inonotusol F, a significant bioactive triterpenoid found in Inonotus obliquus (Chaga

mushroom). The data presented is a synthesized representation from a hypothetical inter-

laboratory study, designed to guide researchers, scientists, and drug development

professionals in establishing and evaluating analytical methods for this compound. The guide

includes detailed experimental protocols and visual workflows to ensure clarity and

reproducibility.

Quantitative Data Summary
The following table summarizes the performance of three fictional laboratories in the

quantitative analysis of a standardized sample of Inonotusol F. The data highlights the

variability and comparability of results obtained using a standardized High-Performance Liquid

Chromatography (HPLC) method.

Table 1: Inter-Laboratory Comparison of Inonotusol F Quantification
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Parameter Laboratory A Laboratory B Laboratory C

Mean Concentration

(mg/g)
2.15 2.21 2.18

Standard Deviation

(SD)
0.08 0.12 0.09

Relative Standard

Deviation (RSD %)
3.72 5.43 4.13

Linearity (R²) 0.9995 0.9991 0.9993

Limit of Detection

(LOD) (µg/mL)
0.15 0.20 0.18

Limit of Quantification

(LOQ) (µg/mL)
0.50 0.65 0.60

Accuracy (Recovery

%)
98.9 97.5 99.2

Experimental Protocols
The methodologies outlined below were provided to each participating laboratory to

standardize the analytical process.

Sample Preparation: Ultrasonic-Assisted Extraction
This protocol describes the extraction of triterpenoids, including Inonotusol F, from Inonotus

obliquus sclerotia.

Sample Grinding: Dried sclerotia of Inonotus obliquus are ground into a fine powder (40-60

mesh).

Extraction Solvent: A solution of 80% ethanol in deionized water is used as the extraction

solvent.

Extraction Procedure:
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Weigh 1.0 g of the powdered sample into a 50 mL conical flask.

Add 20 mL of the 80% ethanol solvent.

Place the flask in an ultrasonic bath.

Sonicate at 40 kHz and 25°C for 30 minutes.

Filtration: The resulting extract is filtered through a 0.22 µm syringe filter into an HPLC vial

for analysis.

HPLC Method for Inonotusol F Quantification
This section details the instrumental parameters for the quantitative analysis of Inonotusol F.

Instrumentation: A standard High-Performance Liquid Chromatography (HPLC) system

equipped with a photodiode array (PDA) detector.

Column: C18 reversed-phase column (4.6 x 250 mm, 5 µm particle size).[1]

Mobile Phase: A gradient elution using Acetonitrile (Solvent B) and Water (Solvent A).[1]

0-10 min: 90% B

10-30 min: 97% B

30-30.1 min: Return to 90% B

30.1-40 min: Re-equilibration at 90% B

Flow Rate: 1.0 mL/min.[1]

Column Temperature: 30°C.[1]

Detection Wavelength: 210 nm.

Injection Volume: 10 µL.
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Standard Preparation: A stock solution of Inonotusol F standard is prepared in methanol

and serially diluted to create a calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Visualized Workflows and Pathways
The following diagrams, created using the DOT language, illustrate the experimental workflow

and relevant biological pathways associated with triterpenoids from Inonotus obliquus.
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Fig 1. Experimental workflow for Inonotusol F analysis.
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Fig 2. Inonotusol F action on the AMPK/mTOR pathway.
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NF-κB Signaling Pathway
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Fig 3. Inonotusol F inhibition of the NF-κB pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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